Cas no 1445951-60-9 (Racemic-(4R,4aS,7aS)-tert-butyl 4-methoxyoctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate(WX111726))

• Product Name: Racemic-(4R,4aS,7aS)-tert-butyl 4-methoxyoctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate(WX111726)
• CAS No: 1445951-60-9
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4605187
• Update Time: 2023-04-02

Racemic-(4R,4aS,7aS)-tert-butyl 4-methoxyoctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate(WX111726) Chemical and Physical Properties

Names and Identifiers

• Racemic-(4R,4aS,7aS)-tert-butyl 4-methoxyoctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate(WX111726)
• Racemic-(4R,4aS,7aS)-tert-butyl 4-methoxyoctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-6-5-11(17-4)9-7-14-8-10(9)15/h9-11,14H,5-8H2,1-4H3/t9-,10+,11+/m0/s1
• InChI Key： ALWYREXQTMNBFH-HBNTYKKESA-N
• SMILES： [C@@]12([H])CNC[C@]1([H])[C@H](OC)CCN2C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4